Cas no 1351648-81-1 (N-(2-cyclohexyl-2-hydroxyethyl)-2-(3-methylphenyl)acetamide)

• Product Name: N-(2-cyclohexyl-2-hydroxyethyl)-2-(3-methylphenyl)acetamide
• CAS No: 1351648-81-1
• MF: C₁₇H₂₅NO₂
• MW: 275.38590502739
• CID: 5398854
• Update Time: 2025-10-10

N-(2-cyclohexyl-2-hydroxyethyl)-2-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclohexyl-2-hydroxyethyl)-2-(3-methylphenyl)acetamide

• Inchi： 1S/C17H25NO2/c1-13-6-5-7-14(10-13)11-17(20)18-12-16(19)15-8-3-2-4-9-15/h5-7,10,15-16,19H,2-4,8-9,11-12H2,1H3,(H,18,20)
• InChI Key： FCBCTMMMGFLWIE-UHFFFAOYSA-N
• SMILES： C(NCC(C1CCCCC1)O)(=O)CC1=CC=CC(C)=C1

Additional information on N-(2-cyclohexyl-2-hydroxyethyl)-2-(3-methylphenyl)acetamide

N-(2-cyclohexyl-2-hydroxyethyl)-2-(3-methylphenyl)acetamide (CAS No. 1351648-81-1): An Overview

N-(2-cyclohexyl-2-hydroxyethyl)-2-(3-methylphenyl)acetamide (CAS No. 1351648-81-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with N-(2-cyclohexyl-2-hydroxyethyl)-2-(3-methylphenyl)acetamide.

Chemical Structure and Properties: The molecular formula of N-(2-cyclohexyl-2-hydroxyethyl)-2-(3-methylphenyl)acetamide is C₁₇H₂₅NO₂, and its molecular weight is approximately 279.4 g/mol. The compound features a cyclohexyl group, a hydroxyl group, and a substituted phenyl acetamide moiety, which contribute to its distinct chemical properties. The presence of these functional groups imparts hydrophilic and lipophilic characteristics, making it suitable for various biological interactions.

Synthesis Methods: Several synthetic routes have been reported for the preparation of N-(2-cyclohexyl-2-hydroxyethyl)-2-(3-methylphenyl)acetamide. One common method involves the reaction of 3-methylphenylacetic acid with 2-cyclohexylethanol in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). Another approach involves the nucleophilic substitution of 3-methylphenylacetyl chloride with 2-cyclohexylethanol followed by amide formation using an amine derivative. These methods provide high yields and purity, making them suitable for large-scale production.

Biological Activities: Recent studies have highlighted the diverse biological activities of N-(2-cyclohexyl-2-hydroxyethyl)-2-(3-methylphenyl)acetamide. One notable area of research is its potential as an analgesic agent. In preclinical studies, this compound has demonstrated significant analgesic effects in animal models of pain, suggesting its potential for the development of novel pain management therapies. Additionally, it has shown anti-inflammatory properties, which could be beneficial in treating inflammatory conditions.

Pharmacological Mechanisms: The analgesic and anti-inflammatory effects of N-(2-cyclohexyl-2-hydroxyethyl)-2-(3-methylphenyl)acetamide are attributed to its ability to modulate various signaling pathways. Research has indicated that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Furthermore, it may interact with opioid receptors, contributing to its analgesic activity. These mechanisms provide a strong foundation for further exploration of its therapeutic potential.

Clinical Applications: While still in the early stages of development, N-(2-cyclohexyl-2-hydroxyethyl)-2-(3-methylphenyl)acetamide shows promise for various clinical applications. Its analgesic properties make it a candidate for pain management in conditions such as chronic pain and post-surgical pain. The anti-inflammatory effects suggest potential use in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). Clinical trials are currently underway to evaluate its safety and efficacy in these contexts.

Safety and Toxicology: Safety assessments are crucial for any compound entering clinical trials. Preliminary toxicological studies have indicated that N-(2-cyclohexyl-2-hydroxyethyl)-2-(3-methylphenyl)acetamide exhibits low toxicity at therapeutic doses. However, further studies are needed to fully understand its long-term safety profile and potential side effects. These evaluations will be essential for advancing the compound through clinical development phases.

Conclusion: In summary, N-(2-cyclohexyl-2-hydroxyethyl)-2-(3-methylphenyl)acetamide (CAS No. 1351648-81-1) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds significant promise for advancing medical treatments in various fields.